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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

tetrabutyl orthosilicate (TBOS). The information is curated for researchers, scientists, and

professionals in drug development who utilize organosilicon compounds in their work. This

document presents quantitative data in a structured format, details experimental protocols for

property determination, and includes a visual workflow to guide experimental design.

Tetrabutyl orthosilicate, a colorless liquid, is a versatile compound in materials science and

organic synthesis. Its utility as a precursor for silica-based materials and as a crosslinking

agent necessitates a thorough understanding of its physical characteristics.

Core Physical Properties
The fundamental physical properties of tetrabutyl orthosilicate are summarized in the table

below, providing a quick reference for laboratory and development applications.
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Property Value Units Conditions

Molecular Formula C₁₆H₃₆O₄Si - -

Molecular Weight 320.54 g/mol -

Density 0.899 g/mL at 25 °C

Boiling Point 275 °C -

Melting Point -80 °C -

Refractive Index 1.413 - at 20 °C

Vapor Pressure >1 (vs air) -

Solubility

Reacts with water;

Soluble in organic

solvents (e.g.,

ethanol, acetone)

- -

Data compiled from multiple sources.[1][2][3][4]

Experimental Protocols for Property Determination
Accurate determination of the physical properties of tetrabutyl orthosilicate requires

methodologies that account for its chemical nature, particularly its moisture sensitivity.[2] The

following protocols are standard methods adapted for the specific handling requirements of this

compound.

Determination of Density
The density of a liquid is its mass per unit volume. For a moisture-sensitive compound like

tetrabutyl orthosilicate, it is crucial to minimize exposure to atmospheric moisture during

measurement.

Methodology: Pycnometer Method

A pycnometer, a flask of a known volume, is used to accurately measure the density of a liquid.

Apparatus:
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Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Dry nitrogen or argon gas source

Syringe and needle

Dessicator

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.g.,

acetone) and dry it completely in an oven. Allow it to cool to room temperature in a

desiccator.

Mass of Empty Pycnometer: Weigh the dry, empty pycnometer on the analytical balance

and record the mass (m₁).

Filling the Pycnometer: Under a gentle stream of dry nitrogen or argon, carefully fill the

pycnometer with tetrabutyl orthosilicate using a syringe to avoid introducing atmospheric

moisture. Ensure the liquid fills the capillary of the stopper.

Equilibration: Place the filled pycnometer in a constant temperature water bath set to 25

°C. Allow it to equilibrate for at least 30 minutes.

Volume Adjustment: After equilibration, the liquid level in the capillary may have changed

due to thermal expansion or contraction. Carefully add or remove a small amount of the

liquid with a syringe to ensure the meniscus is at the calibration mark.

Mass of Filled Pycnometer: Remove the pycnometer from the water bath, carefully wipe

the exterior dry, and weigh it on the analytical balance. Record the mass (m₂).

Calibration with Water: To determine the exact volume of the pycnometer, repeat the

procedure using deionized water of a known density at 25 °C. Record the mass of the

pycnometer filled with water (m₃).
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Calculation:

Volume of the pycnometer (V) = (m₃ - m₁) / ρ_water

Density of tetrabutyl orthosilicate (ρ_TBOS) = (m₂ - m₁) / V

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Methodology: Simple Distillation

This method is suitable for determining the boiling point of a sufficient quantity of the liquid.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle

Boiling chips

Dry nitrogen or argon gas inlet

Procedure:

Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all

glassware is thoroughly dried.

Sample Preparation: Place a suitable volume of tetrabutyl orthosilicate and a few boiling

chips into the distillation flask.
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Inert Atmosphere: Introduce a slow stream of dry nitrogen or argon into the apparatus to

maintain an inert atmosphere.

Heating: Gently heat the distillation flask using the heating mantle.

Temperature Reading: Position the thermometer bulb just below the side arm of the

distillation flask to ensure it accurately measures the temperature of the vapor that is in

equilibrium with the distilling liquid.

Observation: Record the temperature at which the liquid boils and a steady stream of

distillate is collected in the receiving flask. This stable temperature is the boiling point.

Pressure Correction: Record the atmospheric pressure during the experiment. If the

atmospheric pressure is not 760 mmHg, the observed boiling point can be corrected using

a nomograph or the Clausius-Clapeyron equation.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance.

Methodology: Abbe Refractometer

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Lint-free tissue

Acetone or other suitable solvent

Procedure:
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Instrument Calibration: Calibrate the refractometer using a standard liquid with a known

refractive index (e.g., distilled water).

Temperature Control: Set the constant temperature water bath to 20 °C and allow the

refractometer prisms to equilibrate.

Sample Application: Open the prism assembly of the refractometer. Place a few drops of

tetrabutyl orthosilicate onto the surface of the lower prism using a clean, dry dropper.

Measurement: Close the prisms. Look through the eyepiece and adjust the control knob

until the boundary between the light and dark fields is sharp and centered on the

crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Cleaning: Immediately after the measurement, clean the prism surfaces thoroughly with a

soft tissue moistened with a suitable solvent like acetone to prevent any residue from

affecting subsequent measurements.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical sequence of steps for the experimental

determination of the physical properties of tetrabutyl orthosilicate.
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Workflow for Physical Property Determination of Tetrabutyl Orthosilicate

Sample Preparation & Safety

Physical Property Measurement

Data Analysis & Reporting

Obtain High-Purity
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Handle under Inert
Atmosphere (N2 or Ar)

Ensure All Glassware
is Dry

Density Measurement
(Pycnometer)

Boiling Point Measurement
(Simple Distillation)

Refractive Index Measurement
(Abbe Refractometer)

Vapor Pressure Measurement
(Static Method - Isoteniscope)

Record Raw Data
(Mass, Volume, Temp, RI)

Perform Calculations
(Density, Corrected BP)

Tabulate & Report
Final Values

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of tetrabutyl orthosilicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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